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Compound of Interest

Compound Name: 2-Hydroxynicotinonitrile

Cat. No.: B016790 Get Quote

Technical Guide: 2-Hydroxynicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Hydroxynicotinonitrile. Due to the limited availability of detailed experimental

data specifically for this compound in the public domain, this guide also presents representative

experimental protocols and potential areas of biological investigation based on structurally

related molecules.

Core Compound Data
All quantitative data for 2-Hydroxynicotinonitrile is summarized in the table below for clear

and easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b016790?utm_src=pdf-interest
https://www.benchchem.com/product/b016790?utm_src=pdf-body
https://www.benchchem.com/product/b016790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

Molecular Formula C₆H₄N₂O [1][2]

Molecular Weight 120.11 g/mol [1]

CAS Number 95907-03-2 [1][2]

Synonyms

3-Cyano-2-hydroxypyridine, 3-

Cyano-2(1H)-pyridinone, 2-

Oxo-1,2-dihydropyridine-3-

carbonitrile

[2]

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Hydroxynicotinonitrile are not readily

available in peer-reviewed literature. However, the synthesis of structurally similar

hydroxypyridine derivatives often involves the hydrolysis of a corresponding halo-pyridine or

the diazotization of an aminopyridine followed by hydrolysis. Below is a representative protocol

for the synthesis of a related compound, 2-hydroxy-nicotinic acid from 3-cyano-2-pyridone,

which can serve as a methodological reference.

Representative Synthesis: 2-Hydroxy-nicotinic Acid from 3-Cyano-2-pyridone

This protocol details the hydrolysis of a cyanopyridone to a carboxylic acid, a common

transformation for nitrile groups on a pyridine ring.

Materials:

3-Cyano-2-pyridone

10N Hydrochloric acid

Ice water

Procedure:

A mixture of 48 g of 3-cyano-2-pyridone and 200 ml of 10N hydrochloric acid is refluxed for

approximately 5 hours.[3]
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Following the reflux period, the reaction mixture is cooled to about 10-15°C and allowed to

stand for several hours.[3]

The resulting acidic suspension is filtered.[3]

The collected precipitate is washed with ice water and then dried to yield 2-hydroxy-nicotinic

acid.[3]

Logical Workflow for Representative Synthesis

Start: 3-Cyano-2-pyridone
and 10N HCl

Reflux for 5 hours

Cool to 10-15°C

Filter Suspension

Wash with Ice Water

Dry Precipitate

End: 2-Hydroxy-nicotinic Acid
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Caption: Workflow for the synthesis of 2-hydroxy-nicotinic acid.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in the scientific literature detailing the biological activity

or the signaling pathways directly modulated by 2-Hydroxynicotinonitrile.

For researchers interested in the potential biological relevance of this molecule, investigating

activities associated with structurally similar compounds could be a valuable starting point. For

instance, various substituted pyridine and nicotinonitrile derivatives have been explored for a

range of bioactivities. The synthesis of 2-hydroxypyridine and quinoline compounds is noted for

their utility as herbicide and pharmaceutical intermediates.[4]

Given the absence of defined signaling pathways for 2-Hydroxynicotinonitrile, a logical first

step for investigation would be to perform broad-spectrum screening assays to identify

potential cellular targets and biological effects. A possible workflow for such an investigation is

outlined below.

Proposed Workflow for Biological Investigation
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Caption: A proposed workflow for the biological investigation of 2-Hydroxynicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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